(Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate

• IUPAC Name: [(2Z)-2-[(5-methylfuran-2-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 2,2-dimethylpropanoate
• InChI: InChI=1S/C19H18O5/c1-11-5-6-12(22-11)10-16-17(20)14-8-7-13(9-15(14)24-16)23-18(21)19(2,3)4/h5-10H,1-4H3/b16-10-
• InChI Key: KSDLRGUNLKUSLQ-YBEGLDIGSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C(C)(C)C
• Isomeric SMILES: CC1=CC=C(O1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C(C)(C)C
• Molecular Formula: C19H18O5
• Molecular Weight: 326.3 g/mol

Description

(Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate, also known as MAFP, is an organic compound that belongs to the class of benzofuran derivatives. It is a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the metabolism of endocannabinoids. MAFP has been extensively studied for its potential therapeutic applications in various fields of medicine, including neurology, oncology, and immunology.

Scientific Research Applications

Structural Characterization and Reactivity

• The structural characterization of similar compounds, such as zinc carboxylates with N-heterocyclic carbene, demonstrates the importance of X-ray diffraction analysis, NMR spectroscopy, and DFT calculations in elucidating molecular structures. These studies reveal insights into the mononuclear structure of complexes in solution and their coordination modes, which could be relevant for understanding the behavior of complex organic molecules like "(Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate" (Yambulatov et al., 2020).

Photostability and Photoreactivity

• Research into the photostability and photoreactivity of hydroxyoxime extractants reveals the mechanisms of photo-isomerization and photo-degradation under UV light exposure. This kind of study can provide a foundation for understanding the light-induced reactivity of complex molecules, which may have implications for the stability and utility of "(Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate" in various applications (Krzyżanowska & Olszanowski, 1994).

Applications in Material Science

• The development of new stable forms of isobenzofurans and their incorporation into complex structures highlights the potential for novel material applications. These findings could suggest avenues for exploring the applications of "(Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate" in materials science, particularly in the creation of new polymers or as part of molecular frameworks (Warrener, Shang, & Butler, 2001).